Cas no 22787-39-9 (1-Tert-butyl-4-(2-chloroethoxy)-benzene)

1-Tert-butyl-4-(2-chloroethoxy)-benzene structure

22787-39-9 structure

Product Name:1-Tert-butyl-4-(2-chloroethoxy)-benzene

CAS No:22787-39-9

Molecular Formula:C₁₂H₁₇ClO

Molecular Weight:212.715782880783

CID:2111926

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1-Tert-butyl-4-(2-chloroethoxy)-benzene Properties

Names and Identifiers

- 1-tert-butyl-4-(2-chloroethoxy)benzene
- MHVLEPDJZPPRBQ-UHFFFAOYSA-N
- 1-tert-butyl-4-(2-chloroethoxy)-benzene
- InChIKey： MHVLEPDJZPPRBQ-UHFFFAOYSA-N
- Inchi： 1S/C12H17ClO/c1-12(2,3)10-4-6-11(7-5-10)14-9-8-13/h4-7H,8-9H2,1-3H3
- SMILES： ClCCOC1C=CC(=CC=1)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Heavy Atom Count: 14
Complexity: 154
Topological Polar Surface Area: 9.2

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22787-39-9 (1-Tert-butyl-4-(2-chloroethoxy)-benzene) Related Products

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